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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of 1-
Chloroundecane, including detailed experimental protocols for their determination. The
information herein is intended to support research and development activities where this
compound is of interest.

Physicochemical Data of 1-Chloroundecane

1-Chloroundecane is a halogenated alkane with the chemical formula C11H23CI. Accurate
knowledge of its physical properties, such as boiling point and density, is crucial for its
application in chemical synthesis and various industrial processes.

Table 1: Physical Properties of 1-Chloroundecane

Property Value Units
Boiling Point 242 °C
Density 0.87 g/cm3
Melting Point -16.9 °C
Molar Mass 190.75 g/mol
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Experimental Protocols for Property Determination

The following sections detail standardized laboratory procedures for the accurate measurement
of the boiling point and density of liquid compounds such as 1-Chloroundecane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, the distillation method is commonly employed.[6]

Protocol: Boiling Point Determination by Distillation

o Apparatus Setup: Assemble a simple distillation apparatus. This typically includes a round-
bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a
receiving flask.

o Sample Preparation: Place a measured volume of 1-Chloroundecane into the round-bottom
flask along with a few boiling chips to ensure smooth boiling.

e Heating: Begin to gently heat the flask. The liquid will start to vaporize.

o Temperature Reading: The thermometer bulb should be positioned just below the side arm of
the distillation head to accurately measure the temperature of the vapor that is in equilibrium
with the boiling liquid.

o Data Collection: Record the temperature at which the vapor temperature stabilizes while the
liquid is boiling and condensing in the condenser. This stable temperature is the boiling point
of the substance.[7][8] It is important to note that the boiling point is pressure-dependent. For
high accuracy, the atmospheric pressure should be recorded and the boiling point corrected
to standard pressure if necessary.[7][8]

A micro-boiling point determination using a capillary tube is a suitable alternative when only a
small amount of the substance is available.[8][9]

Density is a fundamental physical property defined as the mass per unit volume of a
substance.[10] For liquids, this can be determined with high precision using a pycnometer or a
graduated cylinder for a less precise measurement.
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Protocol: Density Determination using a Graduated Cylinder

e Mass of Empty Cylinder: Weigh a clean, dry 25 mL or 50 mL graduated cylinder on an
analytical balance and record its mass.[11][12]

e Volume Measurement: Carefully pour a known volume of 1-Chloroundecane (e.g., 20 mL)
into the graduated cylinder. Read the volume from the bottom of the meniscus.[11]

e Mass of Cylinder and Liquid: Reweigh the graduated cylinder containing the liquid and
record the total mass.[11]

o Calculation: Calculate the mass of the liquid by subtracting the mass of the empty cylinder
from the total mass. The density is then calculated using the formula: Density = Mass /
Volume[10][11][13]

» Repeatability: For improved accuracy, the measurement should be repeated multiple times,
and the average value should be reported.[11][12]

Synthesis Workflow

The following diagram illustrates a common synthetic route for the preparation of 1-
chloroalkanes, such as 1-Chloroundecane, from the corresponding primary alcohol. The
reaction with thionyl chloride is a widely used and effective method. A similar procedure has
been described for the synthesis of 1-chlorohexane and 1-chlorododecane.[14][15]

Click to download full resolution via product page

Caption: Synthetic pathway for 1-Chloroundecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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